Cas no 55142-10-4 (Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-)

Ethanone,1-(2-amino-1H-benzimidazol-1-yl)- structure
55142-10-4 structure
Product Name:Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-
CAS No:55142-10-4
MF:C9H9N3O
MW:175.187261343002
CID:377516
PubChem ID:323842
Update Time:2025-04-19

Ethanone,1-(2-amino-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-
    • 1-(2-aminobenzimidazol-1-yl)ethanone
    • 1H-Benzimidazol-2-amine,1-acetyl-(9CI)
    • 1-Acetyl-2-amino-benzimidazol
    • 1-acetyl-2-aminobenzimidazole
    • AC1L89H5
    • HMS1422G12
    • IFLab1_003664
    • NSC286700
    • Oprea1_472650
    • STL281508
    • 55142-10-4
    • ST50113440
    • DTXSID30314647
    • SDCCGMLS-0065485.P001
    • 1-(2-Amino-1H-benzo[d]imidazol-1-yl)ethan-1-one
    • AKOS002238287
    • (N-acetyl)-2-aminobenzimidazole
    • IDI1_009771
    • NSC-286700
    • Inchi: 1S/C9H9N3O/c1-6(13)12-8-5-3-2-4-7(8)11-9(12)10/h2-5H,1H3,(H2,10,11)
    • InChI Key: ORKAXQUWISLPHR-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C(N)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 175.07467
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • PSA: 60.91
  • LogP: 1.85980

Ethanone,1-(2-amino-1H-benzimidazol-1-yl)- Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd